10.1039/C0NJ00950D | Effect of sulfonate-based anions on the physicochemical properties of 1-alkyl-3-propanenitrile imidazolium ionic liquids

Effect of sulfonate-based anions on the physicochemical properties of 1-alkyl-3-propanenitrile imidazolium ionic liquids

New Journal of Chemistry Pub Date: 2011-03-21 DOI: 10.1039/C0NJ00950D

Abstract

In this paper, the physicochemical properties of a new series of ionic liquids (ILs) based on nitrile-functionalised imidazolium cations ([C₂CN C_nim]⁺) with sulfonate-based anions were studied. The ILs were prepared by reacting imidazole with acrylonitrile, followed by butyl- and decyl bromide. The anions of the resulting bromide salts exchanged by metathesis to dioctylsulfosuccinate (DOSS), dodecylsulfate (DDS), benzenesulfonate (BS) and trifluoromethanesulfonate (TFMS). The densities of these ILs are lower compared to the those of other reported nitrile-functionalised ILs, while on the other hand, the viscosities of the ILs are higher due to the effects of the large anions and the long alkyl chain of the cations.

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Journal Name：New Journal of Chemistry

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